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Compound of Interest

Compound Name: 2-(Butylamino)ethanol

Cat. No.: B091342 Get Quote

Technical Support Center: 2-(Butylamino)ethanol
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in resolving

solubility issues with 2-(Butylamino)ethanol.

Frequently Asked Questions (FAQs)
Q1: What are the basic solubility properties of 2-(Butylamino)ethanol?

A1: 2-(Butylamino)ethanol, with the chemical formula C6H15NO, is a colorless to pale yellow

liquid.[1] Its structure, containing both a basic amino group and a hydroxyl group, allows it to be

soluble in water and various organic solvents.[1]

Q2: What is the solubility of 2-(Butylamino)ethanol in water?

A2: 2-(Butylamino)ethanol is highly soluble in water, with a reported solubility of 1000 g/L at

20°C.[2][3] This high solubility is attributed to the hydroxyl group (-OH) which can form

hydrogen bonds with water molecules.[1]

Q3: In which organic solvents is 2-(Butylamino)ethanol soluble?

A3: It is soluble in various organic solvents, including ethanol and acetone.[1] This versatility

makes it a useful compound in a range of chemical applications.[1]
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Q4: How do temperature and pH affect the solubility of 2-(Butylamino)ethanol?

A4:

Temperature: Like many compounds, the solubility of 2-(Butylamino)ethanol generally

increases with higher temperatures in both polar and non-polar solvents.[1]

pH: The solubility of 2-(Butylamino)ethanol is significantly influenced by pH.[1] At lower pH

values, the amino group can become protonated, which increases its solubility in aqueous

solutions.[1] A 100g/L aqueous solution has a pH of 11.9 at 20°C, indicating its alkaline

nature.[2][3]

Physical and Chemical Properties
The following table summarizes key quantitative data for 2-(Butylamino)ethanol.

Property Value Reference

Molecular Formula C6H15NO [2]

Molecular Weight 117.19 g/mol [1][4]

Appearance Colorless to pale yellow liquid [1][2]

Density 0.891 g/mL at 25 °C [5]

Boiling Point 198-200 °C [5]

Water Solubility 1000 g/L at 20°C [2][3]

pH 11.9 (100 g/L in H2O at 20°C) [2][3]

pKa 14.81 ± 0.10 (Predicted) [2]

Storage Temperature 2-8°C [2][3]

Troubleshooting Guides
Issue 1: The compound is not dissolving completely in an aqueous solution.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b091342?utm_src=pdf-body
https://www.benchchem.com/product/b091342?utm_src=pdf-body
https://www.solubilityofthings.com/2-butylaminoethanol
https://www.benchchem.com/product/b091342?utm_src=pdf-body
https://www.solubilityofthings.com/2-butylaminoethanol
https://www.solubilityofthings.com/2-butylaminoethanol
https://wap.guidechem.com/encyclopedia/2-butylamino-ethanol-dic304920.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3397675.htm
https://www.benchchem.com/product/b091342?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-butylamino-ethanol-dic304920.html
https://www.solubilityofthings.com/2-butylaminoethanol
https://www.tcichemicals.com/MX/en/p/B1023
https://www.solubilityofthings.com/2-butylaminoethanol
https://wap.guidechem.com/encyclopedia/2-butylamino-ethanol-dic304920.html
https://www.sigmaaldrich.com/US/en/product/aldrich/471496
https://www.sigmaaldrich.com/US/en/product/aldrich/471496
https://wap.guidechem.com/encyclopedia/2-butylamino-ethanol-dic304920.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3397675.htm
https://wap.guidechem.com/encyclopedia/2-butylamino-ethanol-dic304920.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3397675.htm
https://wap.guidechem.com/encyclopedia/2-butylamino-ethanol-dic304920.html
https://wap.guidechem.com/encyclopedia/2-butylamino-ethanol-dic304920.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3397675.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This is a common issue when preparing concentrated solutions or working near the solubility

limit.

Troubleshooting Workflow: Incomplete Dissolution

Start: Incomplete
Dissolution Observed

Is the concentration
below 1000 g/L?

Is the solution pH
acidic or neutral?

Yes

Add more solvent to
decrease concentration.

No

Is the solution
at room temperature?

Yes

Lower the pH by adding
a suitable acid dropwise.

No (pH is high)

Gently warm the solution
(e.g., to 40°C) with stirring.

Yes

Consider adding a
co-solvent like ethanol.

No (Temp is elevated)

End: Issue ResolvedIf issue persists, consider
re-evaluating formulation.
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Caption: Troubleshooting workflow for incomplete dissolution.

Issue 2: The compound precipitates out of solution after initial dissolution.

Precipitation can occur due to changes in temperature, pH, or solvent evaporation.

Check Temperature: If the solution was heated to dissolve the compound, it might precipitate

upon cooling. Try to maintain the elevated temperature or prepare a more dilute solution that

is stable at room temperature.

Check pH: A shift in pH can cause the compound to fall out of solution. Ensure the pH of

your final formulation is in a range where 2-(Butylamino)ethanol remains soluble. As a

basic compound, its solubility in water increases at lower pH values.[1]

Check for Contaminants: The presence of other solutes can decrease the solubility of 2-
(Butylamino)ethanol due to the common-ion effect or other interactions.[6]

Over-drying: If the compound was isolated by precipitation and drying, it might have been

over-dried, making it difficult to redissolve.[7] Avoid vacuum drying for extended periods. If

over-drying is suspected, gentle heating (e.g., 60°C) with periodic vortexing may help

salvage the material.

Factors Influencing Solubility
The solubility of 2-(Butylamino)ethanol is a balance between its molecular structure and

external conditions.
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Key Influencing Factors
Mechanism

2-(Butylamino)ethanol
Solubility

pH
(Acidity/Alkalinity) strongly influences

Temperature influences

Solvent Properties

 depends on

Lower pH protonates the
amine group, increasing

aqueous solubility.

Higher temperature generally
increases kinetic energy,

favoring dissolution.

Soluble in water via H-bonding
and in organic solvents like

ethanol and acetone.

Click to download full resolution via product page

Caption: Factors affecting 2-(Butylamino)ethanol solubility.

Experimental Protocols
Protocol 1: Preparation of a 10% (w/v) Aqueous Solution of 2-(Butylamino)ethanol

This protocol details the steps to prepare a 100 mg/mL solution.

Materials:

2-(Butylamino)ethanol (CAS: 111-75-1)

Deionized or distilled water

Volumetric flask (e.g., 100 mL)

Magnetic stirrer and stir bar

Analytical balance
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Appropriate Personal Protective Equipment (PPE): safety glasses, gloves, lab coat.[2]

Start: Prepare Solution

1. Weigh 10.0 g of
2-(Butylamino)ethanol.

2. Add ~80 mL of deionized
water to a 100 mL
volumetric flask.

3. Quantitatively transfer the
weighed compound to the flask.

4. Add a magnetic stir bar and
place on a stir plate.

5. Stir at room temperature
until fully dissolved.

6. Remove stir bar and add water
to the 100 mL mark (QS).

7. Cap and invert the flask
several times to mix.

End: 10% (w/v) Solution Ready

Click to download full resolution via product page
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Caption: Experimental workflow for solution preparation.

Safety Precautions:

Handle 2-(Butylamino)ethanol in a well-ventilated area.[2]

It is harmful if swallowed and causes severe skin burns and eye damage.[8]

Wear appropriate PPE, including gloves and eye protection.[2]

In case of contact, wash the affected area thoroughly with water.[9] Consult the Safety Data

Sheet (SDS) for complete handling information.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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